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Compound of Interest

Compound Name: Hexalure

Cat. No.: B013449 Get Quote

For researchers, scientists, and drug development professionals, the safe and responsible

disposal of chemical compounds is a critical aspect of laboratory operations. This guide

provides detailed procedures for the proper disposal of Hexalure, a synthetic insect

pheromone. Adherence to these guidelines is essential for ensuring laboratory safety,

minimizing environmental impact, and maintaining regulatory compliance.

Hexalure is primarily utilized in pest management to monitor and control moth populations by

disrupting their mating cycles.[1] While it is considered to have low toxicity and is often shipped

as a non-hazardous chemical, proper disposal protocols should still be rigorously followed.[1]

[2]

Hexalure: Key Data for Disposal
A summary of Hexalure's physical and chemical properties relevant to its handling and

disposal is presented below.
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Property Value

CAS Number 23192-42-9[1][2][3][4]

Molecular Formula C18H34O2[3][4]

Appearance Clear oily liquid[2]

Solubility
Insoluble in water; Soluble in hexane, ether,

acetone, benzene[2]

Boiling Point 102 °C[3]

Flash Point 98.7ºC[3]

Acute Oral Toxicity (LD50, rats) >34,600 mg/kg[2]

Acute Dermal Toxicity (LD50, rabbits) >2,025 mg/kg[2]

Experimental Protocols for Safe Disposal
The following step-by-step procedures should be followed for the disposal of Hexalure and its

associated waste materials.

1. Personal Protective Equipment (PPE): Before handling Hexalure for disposal, ensure you

are wearing appropriate PPE, including:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

2. Waste Segregation and Collection:

Unused or Expired Hexalure: Pure, unused, or expired Hexalure should be collected in a

designated, compatible waste container. The container must be made of a material that will

not react with the chemical.

Contaminated Materials: Any materials contaminated with Hexalure, such as absorbent

pads, wipes, or disposable labware, should be collected in a separate, clearly labeled

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.medkoo.com/products/61564
https://www.drugfuture.com/chemdata/hexalure.html
https://www.echemi.com/products/pd2108261049-hexalure.html
https://pubchem.ncbi.nlm.nih.gov/compound/Hexalure
https://www.echemi.com/products/pd2108261049-hexalure.html
https://pubchem.ncbi.nlm.nih.gov/compound/Hexalure
https://www.drugfuture.com/chemdata/hexalure.html
https://www.drugfuture.com/chemdata/hexalure.html
https://www.echemi.com/products/pd2108261049-hexalure.html
https://www.echemi.com/products/pd2108261049-hexalure.html
https://www.drugfuture.com/chemdata/hexalure.html
https://www.drugfuture.com/chemdata/hexalure.html
https://www.benchchem.com/product/b013449?utm_src=pdf-body
https://www.benchchem.com/product/b013449?utm_src=pdf-body
https://www.benchchem.com/product/b013449?utm_src=pdf-body
https://www.benchchem.com/product/b013449?utm_src=pdf-body
https://www.benchchem.com/product/b013449?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


hazardous waste container.

Solutions: If Hexalure has been dissolved in a solvent, the resulting solution should be

disposed of as chemical waste, following the disposal guidelines for that particular solvent.

Do not dispose of Hexalure solutions down the drain.[5]

3. Waste Container Labeling:

All waste containers must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste"

The full chemical name: "(Z)-7-Hexadecen-1-yl acetate" or "Hexalure"

The CAS number: 23192-42-9

An indication of the hazards (e.g., "Low Toxicity," and if in a flammable solvent, "Flammable")

The accumulation start date

4. Storage of Waste:

Store waste containers in a designated, well-ventilated hazardous waste accumulation area.

Ensure the containers are tightly sealed to prevent leaks or spills.

5. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor. Always follow your local and national regulations for hazardous waste disposal.[5]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Hexalure.
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Hexalure Disposal Decision Workflow

Start: Hexalure Waste Generated
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'Hexalure Solvent Waste'

Arrange for disposal through
Institutional EHS or licensed contractor
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A flowchart outlining the decision-making process for the proper disposal of Hexalure waste.

By adhering to these procedures, laboratory personnel can ensure the safe and

environmentally responsible disposal of Hexalure, fostering a culture of safety and

sustainability within the research community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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